Cas no 1336-63-6 (2-methylbenzenesulfonamide - formaldehyde (1:1))

• Product Name: 2-methylbenzenesulfonamide - formaldehyde (1:1)
• CAS No: 1336-63-6
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 1233423
• PubChem ID: 6451253
• Update Time: 2025-04-20

2-methylbenzenesulfonamide - formaldehyde (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-methylbenzenesulfonamide - formaldehyde (1:1)
• benzenesulfonamide, 2-methyl-, compd. with formaldehyde (1:1)
• formaldehyde,2-methylbenzenesulfonamide
• 2-METHYLBENZENESULFONAMIDE FORMALDEHYDE
• DTXSID40158195
• NS00128722
• SCHEMBL17765
• 1336-63-6

• Inchi： 1S/C7H9NO2S.CH2O/c1-6-4-2-3-5-7(6)11(8,9)10;1-2/h2-5H,1H3,(H2,8,9,10);1H2
• InChI Key： MLPPCNAMIJBJPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(N)(=O)=O.O=C

Computed Properties

• Exact Mass: 201.04603
• Monoisotopic Mass: 201.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6

Experimental Properties

• Boiling Point: 330.2°C at 760 mmHg
• Flash Point: 153.5°C
• PSA: 77.23